1-methyl-3-[3-(methylsulfanyl)propyl]imidazolidin-2-one

• CAS No.: 2408957-77-5
• Molecular Formula: C8H16N2OS
• Molecular Weight: 188.3

Description

1-methyl-3-[3-(methylsulfanyl)propyl]imidazolidin-2-one is a chemical compound with the molecular formula C8H16N2OS and a molecular weight of 188.29 g/mol . This compound is characterized by the presence of an imidazolidinone ring substituted with a methyl group and a 3-(methylsulfanyl)propyl group. It is commonly used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 1-methyl-3-[3-(methylsulfanyl)propyl]imidazolidin-2-one typically involves the reaction of 1-methylimidazolidin-2-one with 3-(methylsulfanyl)propyl halide under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, and a base like potassium carbonate or sodium hydride is used to facilitate the reaction . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

1-methyl-3-[3-(methylsulfanyl)propyl]imidazolidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of thiols or other reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methylsulfanyl group can be replaced by other nucleophiles like amines or alcohols.

Common reagents and conditions used in these reactions include organic solvents, bases, and catalysts to enhance reaction rates and selectivity. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-methyl-3-[3-(methylsulfanyl)propyl]imidazolidin-2-one has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a pharmacological tool.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 1-methyl-3-[3-(methylsulfanyl)propyl]imidazolidin-2-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

1-methyl-3-[3-(methylsulfanyl)propyl]imidazolidin-2-one can be compared with other similar compounds, such as:

1-methyl-3-[3-(methylthio)propyl]imidazolidin-2-one: This compound has a similar structure but differs in the substitution pattern, which can lead to different chemical and biological properties.

1-methyl-3-[3-(ethylsulfanyl)propyl]imidazolidin-2-one: The presence of an ethyl group instead of a methyl group can affect the compound’s reactivity and interactions with biological targets.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties, making it valuable for various research and industrial applications.